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For Researchers, Scientists, and Drug Development Professionals

Introduction
Weddellite, a mineral form of calcium oxalate dihydrate (CaC₂O₄·2H₂O), is a crystalline

substance of significant interest in various scientific fields, including geology, biology, and

medicine.[1] Its presence in geological formations, its biosynthesis by organisms such as

lichens, and its role as a primary constituent of human kidney stones underscore the

importance of a thorough understanding of its physical characteristics.[1][2] This technical

guide provides a comprehensive overview of the physical properties of Weddellite, detailed

experimental protocols for their determination, and visualizations of relevant formation and

transformation pathways.

Data Presentation: Quantitative Physical Properties
The following tables summarize the key physical properties of Weddellite, providing a clear

and concise reference for researchers.

Table 1: Crystallographic and Structural Properties
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Property Value Source(s)

Crystal System Tetragonal [3]

Space Group I4/m [3][4]

Unit Cell Parameters
a = 12.329–12.378 Å, c =

7.345–7.366 Å
[5]

Formula per Unit Cell (Z) 8 [3]

Table 2: Mechanical and Optical Properties

Property Value Source(s)

Mohs Hardness 4 [6]

Density (g/cm³) 1.94 - 2.02 [6]

Luster Vitreous, Silky, Dull [6]

Transparency Transparent [6]

Color
Colorless, white, yellowish-

brown to brown
[6]

Streak White [6]

Cleavage Good on {010} [1]

Fracture Conchoidal [6]

Refractive Indices nω = 1.523, nε = 1.544 [1]

Birefringence 0.021 [1]

Optical Character Uniaxial (+) [1]

Table 3: Chemical and Thermal Properties
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Property Value/Description Source(s)

Chemical Formula
CaC₂O₄·(2+x)H₂O, where x

can range from 0 to 0.5
[3]

Solubility
Insoluble in water, soluble in

acids
[7]

Thermal Decomposition

Dehydrates to Whewellite

(CaC₂O₄·H₂O) at ~97-120°C,

then to CaCO₃ at ~422°C, and

finally to CaO at ~650°C.

[6][8]

Experimental Protocols
Detailed methodologies for the determination of key physical properties are outlined below.

These protocols are foundational for the accurate characterization of Weddellite and related

crystalline compounds.

Single-Crystal X-ray Diffraction (SC-XRD)
Objective: To determine the crystal structure, unit cell dimensions, and space group of

Weddellite.

Methodology:

Crystal Selection and Mounting:

Under a microscope, select a single, well-formed Weddellite crystal, ideally between 0.1

and 0.3 mm in size, that is transparent and free of visible defects.

Using a cryoloop or a glass fiber, carefully pick up the selected crystal and mount it on a

goniometer head. A small amount of oil can be used to adhere the crystal.

Data Collection:

Mount the goniometer head onto a single-crystal X-ray diffractometer equipped with a

suitable X-ray source (e.g., Mo Kα radiation) and a detector.
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Cool the crystal to a low temperature (e.g., 100 K) using a cryostream to minimize thermal

vibrations.

Perform an initial set of short-exposure frames to determine the unit cell parameters and

the crystal's orientation matrix.

Proceed with a full data collection, rotating the crystal through a series of angles to

measure the intensity of a large number of unique reflections.

Structure Solution and Refinement:

Integrate the raw diffraction images to obtain a list of reflection indices (h,k,l) and their

corresponding intensities.

Apply corrections for factors such as Lorentz factor, polarization, and absorption.

Solve the crystal structure using direct methods or Patterson methods to obtain an initial

electron density map.

Refine the structural model by adjusting atomic positions, displacement parameters, and

occupancies to achieve the best fit between the observed and calculated structure factors.

Mohs Hardness Test
Objective: To determine the relative hardness of Weddellite.

Methodology:

Select a fresh, clean surface on the Weddellite specimen.

Attempt to scratch the surface with a series of materials of known Mohs hardness (e.g.,

fingernail - 2.5, copper penny - 3.5, steel knife - 5.5, quartz - 7).

Start with a softer material and proceed to harder ones.

A scratch is confirmed if a permanent groove is left on the Weddellite surface.
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The hardness of Weddellite is determined to be between the hardness of the last material

that did not scratch it and the first material that did.

Density Determination by Gas Pycnometry
Objective: To measure the true density of a Weddellite sample.

Methodology:

A known mass of the Weddellite sample is placed in the sample chamber of a gas

pycnometer.

The chamber is sealed and filled with an inert gas, typically helium, at a known pressure.

The gas is then allowed to expand into a second empty chamber of known volume.

The pressure drop is measured, and from this, the volume of the Weddellite sample can be

calculated using the gas laws.

The density is then calculated by dividing the mass of the sample by its measured volume.

Refractive Index Measurement by the Immersion Method
Objective: To determine the refractive indices of Weddellite.

Methodology:

A small, powdered sample of Weddellite is placed on a microscope slide.

A drop of a calibrated refractive index liquid is added to the powder, and a cover slip is

placed on top.

The sample is observed under a polarizing microscope.

The Becke line test is performed. The Becke line is a bright halo that appears around a grain

when it is slightly out of focus. The line moves into the medium with the higher refractive

index when the focus is raised.
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The process is repeated with different refractive index liquids until a liquid is found where the

Becke line disappears, indicating that the refractive index of the liquid matches that of the

mineral grain in that orientation.

For an anisotropic mineral like Weddellite, this process is repeated by rotating the polarized

light to determine the different refractive indices (nω and nε).

Thermal Analysis
Objective: To study the thermal stability and decomposition of Weddellite.

Methodology:

A small, precisely weighed sample of Weddellite is placed in a crucible within a

thermogravimetric analysis (TGA) instrument coupled with differential scanning calorimetry

(DSC) or differential thermal analysis (DTA).

The sample is heated at a controlled rate in a controlled atmosphere (e.g., nitrogen or air).

The TGA measures the change in mass of the sample as a function of temperature,

indicating dehydration and decomposition events.

The DSC/DTA measures the heat flow to or from the sample relative to a reference,

identifying endothermic and exothermic transitions.

Solubility Testing
Objective: To determine the solubility of Weddellite in a given solvent.

Methodology:

An excess amount of finely powdered Weddellite is added to a known volume of the solvent

(e.g., deionized water or an acidic solution) in a sealed container.

The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium.

The solution is then filtered to remove the undissolved solid.
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The concentration of dissolved calcium or oxalate ions in the filtrate is determined using

analytical techniques such as atomic absorption spectroscopy, inductively coupled plasma

mass spectrometry (ICP-MS), or titration.

The solubility is expressed as the concentration of the dissolved salt in the saturated

solution.

Mandatory Visualizations
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Caption: Thermal decomposition pathway of Weddellite.

Formation of Calcium Oxalate Stones: Role of
Hypercalciuria and Hyperoxaluria
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Caption: Factors influencing Weddellite vs. Whewellite formation.

Biochemical Pathway of Oxalic Acid Synthesis in
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Caption: Oxalic acid biosynthesis by the fungal partner in lichens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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